Cas no 2138347-68-7 (Benzoic acid, 4-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]-)

Benzoic acid, 4-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]-, is a specialized aromatic compound featuring a trifluoromethyl-substituted pyridine ring attached to a benzoic acid moiety. This structure imparts unique physicochemical properties, including enhanced lipophilicity and stability, making it valuable in agrochemical and pharmaceutical applications. The presence of the trifluoromethyl group contributes to increased biological activity, while the chloro-substituted pyridine ring offers selective reactivity for further functionalization. Its high purity and well-defined structure ensure consistency in synthetic processes. This compound is particularly useful as an intermediate in the development of advanced active ingredients, leveraging its robust chemical framework for precise modifications.
Benzoic acid, 4-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]- structure
2138347-68-7 structure
Product Name:Benzoic acid, 4-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]-
CAS No:2138347-68-7
MF:C13H7ClF3NO2
MW:301.648392915726
CID:5268448
Update Time:2025-06-25

Benzoic acid, 4-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]-
    • Inchi: 1S/C13H7ClF3NO2/c14-11-10(5-9(6-18-11)13(15,16)17)7-1-3-8(4-2-7)12(19)20/h1-6H,(H,19,20)
    • InChI Key: JVZCRPJNSIOLMO-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(C2=CC(C(F)(F)F)=CN=C2Cl)C=C1

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Benzoic acid, 4-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]- Related Literature

Additional information on Benzoic acid, 4-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]-

Comprehensive Overview of Benzoic acid, 4-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]- (CAS No. 2138347-68-7)

Benzoic acid, 4-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]- (CAS No. 2138347-68-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure combining a benzoic acid moiety with a chloro-trifluoromethyl pyridine group, exhibits remarkable chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential due to its versatility and efficacy in targeted applications.

The growing interest in 4-[2-chloro-5-(trifluoromethyl)-3-pyridinyl] benzoic acid is driven by its role as a key intermediate in the synthesis of advanced materials and bioactive molecules. With the rise of green chemistry and sustainable synthesis, this compound has been studied for its potential to reduce environmental impact while maintaining high efficiency. Its structural features, including the trifluoromethyl group, contribute to enhanced stability and reactivity, making it a preferred choice for innovative chemical processes.

In the pharmaceutical sector, CAS 2138347-68-7 is being investigated for its potential applications in drug development. The presence of the chloro and trifluoromethyl substituents is known to influence the pharmacokinetic properties of drug candidates, improving their bioavailability and target specificity. This aligns with current trends in precision medicine and personalized therapeutics, where tailored molecular designs are critical for achieving desired clinical outcomes.

Another area of interest is the compound's utility in agrochemical formulations. The pyridine and benzoic acid components are often found in pesticides and herbicides, where they contribute to enhanced efficacy and reduced environmental persistence. As the demand for eco-friendly crop protection solutions grows, Benzoic acid, 4-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]- is being evaluated for its role in next-generation agrochemicals that balance productivity and sustainability.

From a synthetic chemistry perspective, the compound's CAS number 2138347-68-7 is frequently referenced in academic and industrial research. Its synthesis involves multi-step processes that highlight advancements in catalytic methods and regioselective functionalization. These innovations are part of broader efforts to streamline chemical production and reduce waste, addressing global concerns about resource efficiency and carbon footprint reduction.

In material science, the incorporation of 4-[2-chloro-5-(trifluoromethyl)-3-pyridinyl] benzoic acid into polymers and coatings has shown promise for improving durability and performance. The trifluoromethyl group enhances hydrophobicity and chemical resistance, making it suitable for applications in high-performance materials used in extreme environments. This aligns with the increasing focus on advanced material engineering for industries such as aerospace, electronics, and renewable energy.

As the scientific community continues to explore the potential of Benzoic acid, 4-[2-chloro-5-(trifluoromethyl)-3-pyridinyl]-, its relevance in interdisciplinary research becomes increasingly evident. Whether in drug discovery, agrochemical innovation, or material development, this compound exemplifies the intersection of molecular design and functional application. Future studies are expected to uncover even broader uses, solidifying its position as a cornerstone in modern chemistry.

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